molecular formula C45H92 B14468410 13,21-Dimethyltritetracontane CAS No. 65820-65-7

13,21-Dimethyltritetracontane

Cat. No.: B14468410
CAS No.: 65820-65-7
M. Wt: 633.2 g/mol
InChI Key: ZJDDHDSKALVGRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

13,21-Dimethyltritetracontane is a branched alkane derivative of tritetracontane (C₄₃H₈₈), a straight-chain hydrocarbon with 43 carbon atoms. The compound features two methyl groups (-CH₃) substituted at positions 13 and 21 on the main carbon backbone.

Molecular Formula and Weight:
Based on structural analogs (e.g., 17,21-Dimethylhentetracontane, C₄₃H₈₈ ), 13,21-Dimethyltritetracontane likely retains the tritetracontane backbone (C₄₃) with two methyl substituents. However, if the methyl groups extend the carbon chain, the formula could approximate C₄₅H₉₂. Further experimental validation is required to confirm its exact formula.

Properties

CAS No.

65820-65-7

Molecular Formula

C45H92

Molecular Weight

633.2 g/mol

IUPAC Name

13,21-dimethyltritetracontane

InChI

InChI=1S/C45H92/c1-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-33-37-41-45(4)43-39-35-31-34-38-42-44(3)40-36-32-29-27-16-14-12-10-8-6-2/h44-45H,5-43H2,1-4H3

InChI Key

ZJDDHDSKALVGRR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCCCCCC(C)CCCCCCCC(C)CCCCCCCCCCCC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 13,21-Dimethyltritetracontane typically involves the alkylation of smaller hydrocarbons. One common method is the catalytic hydrogenation of long-chain alkenes, followed by methylation at specific positions. The reaction conditions often require high temperatures and pressures, along with the use of catalysts such as palladium or platinum to facilitate the hydrogenation process .

Industrial Production Methods: Industrial production of 13,21-Dimethyltritetracontane may involve the fractional distillation of crude oil, where long-chain hydrocarbons are isolated and subsequently modified through chemical reactions. This process ensures the large-scale availability of the compound for various applications .

Chemical Reactions Analysis

Types of Reactions: 13,21-Dimethyltritetracontane primarily undergoes reactions typical of alkanes, including:

Common Reagents and Conditions:

Major Products:

    Oxidation: Alcohols, ketones, carboxylic acids.

    Reduction: Smaller hydrocarbons.

    Substitution: Haloalkanes.

Scientific Research Applications

13,21-Dimethyltritetracontane has several applications in scientific research:

Mechanism of Action

The mechanism of action of 13,21-Dimethyltritetracontane involves its interaction with lipid membranes and hydrophobic environments. Its long hydrocarbon chain allows it to integrate into lipid bilayers, affecting membrane fluidity and permeability. This property is particularly useful in drug delivery systems, where the compound can help transport hydrophobic drugs across cell membranes .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular features of 13,21-Dimethyltritetracontane and related hydrocarbons:

Compound Molecular Formula Molecular Weight Branching Positions Key Structural Features
Tritetracontane C₄₃H₈₈ 605.16 g/mol None Straight-chain alkane
13,21-Dimethyltritetracontane Likely C₄₃H₈₈ or C₄₅H₉₂* ~605–633 g/mol* 13, 21 Branched isomer of tritetracontane
17,21-Dimethylhentetracontane C₄₃H₈₈ 604.69 g/mol 17, 21 Branched derivative of hentetracontane
13-Methyltriacontane C₃₁H₆₄ 436.84 g/mol 13 Mono-methyl branched triacontane

*Note: Uncertainty arises from differing nomenclature conventions for branched alkanes.

Physicochemical Properties

  • Melting and Boiling Points :
    Branched alkanes generally exhibit lower melting and boiling points compared to their straight-chain isomers due to reduced molecular symmetry and weaker van der Waals interactions. For example:

    • Tritetracontane (straight-chain) has a higher melting point than its dimethyl derivatives .
    • 13-Methyltriacontane (C₃₁H₆₄) shows a lower melting point than triacontane (C₃₀H₆₂) .
  • Retention Indices (RI) and Mass Spectrometry (MS) :
    Gas chromatography (GC) and MS data for branched alkanes often differ from linear analogs. For instance:

    • A branched compound in (RI = 2113) shows distinct fragmentation patterns (m/z 2000–2100) compared to linear hydrocarbons like eicosane or tricosane .
    • MS-Ready structures and HRMS techniques (as in ) are critical for distinguishing isomers based on fragmentation profiles .

Stability and Degradation

For example, branched alkanes could resist oxidative degradation better than linear chains due to steric hindrance .

Analytical and Industrial Relevance

  • Spectral Identification :
    Predicted MS/MS spectra () and infrared (IR) bands () are essential for identifying branched alkanes in complex mixtures.
  • Applications: Branched alkanes like 13,21-Dimethyltritetracontane may serve as lubricants, surfactants, or biomarkers. For instance, urinary biomarkers such as aHGF () highlight the role of branched molecules in medical diagnostics .

Data Gaps and Future Research

  • Unresolved Questions :
    • Exact molecular formula and weight of 13,21-Dimethyltritetracontane.
    • Experimental validation of its thermal stability and solubility.
  • Recommended Studies :
    • High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) for structural confirmation.
    • Comparative GC-MS analysis with tritetracontane and other branched analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.